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Compound of Interest

Compound Name: (2R)-3-methoxypropane-1,2-diol
CAS No.: 86195-49-5
Cat. No.: B6237482
Get Quote
. J

Executive Summary

(R)-3-methoxypropane-1,2-diol is a low-molecular-weight chiral glycerol ether utilized primarily
as a stereodefined building block in the synthesis of pharmaceutical intermediates, lipids, and
functional materials. Unlike its racemic counterpart (CAS 623-39-2), the enantiopure (R)-isomer
allows for the precise control of stereochemistry in downstream targets, including beta-
blockers, ether lipids, and nucleoside analogs. This guide provides a definitive technical
reference for its physicochemical properties, synthetic pathways, and analytical
characterization.

Physicochemical Specifications

The following data aggregates experimentally validated properties for (R)-3-methoxypropane-
1,2-diol. Note the distinct CAS numbers for the enantiomers, a common source of confusion in
procurement and database searching.
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Property Value Notes

(2R)-3-methoxypropane-1,2-
diol

IUPAC Name

1-O-Methyl-sn-glycerol; (R)-

Glycerol

Common Synonyms See Stereochemistry Section

-monomethyl ether

Molecular Formula C4H1003

Molecular Weight 106.12 g/mol

CAS Number (R-isomer) 86195-49-5 Specific to (R)-enantiomer

CAS Number (S-isomer) 71484-94-1 Enantiomer

CAS Number (Racemic) 623-39-2 Common commercial grade

Appearance Colorless, viscous liquid Hygroscopic

Density 1.114 g/mL at 25 °C

Boiling Point 133 °C at 35 mmHg

Solubility Miscible with water, ethanol, Lipophilic/Hydrophilic balance
acetone

Stereochemistry and Nomenclature

Correct nomenclature is vital for this compound due to the potential for ambiguity in glycerol
derivatives.

¢ Cahn-Ingold-Prelog (CIP): The methoxy group (-CH20CHS3) has higher priority than the
hydroxymethyl group (-CH20H) due to the ether oxygen being bonded to a carbon, whereas
the alcohol oxygen is bonded to a hydrogen. Thus, the (R)-configuration corresponds to the
sn-1-O-methylglycerol structure in lipid nomenclature.

o Fisher Projection: In the standard Fisher projection where C1 is at the top, the secondary
hydroxyl group is on the right for the (R)-isomer (D-series analogue).
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Synthesis and Manufacturing Pathways

The synthesis of (R)-3-methoxypropane-1,2-diol typically relies on "chiral pool" precursors to
ensure high enantiomeric excess (ee). The two primary routes involve the ring-opening of chiral
epoxides or the modification of chiral ketals like Solketal.

Mechanistic Pathway (Graphviz)

The following diagram illustrates the retentive and inversive pathways from common
precursors.
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Figure 1: Synthetic routes to (R)-3-methoxypropane-1,2-diol via chiral epoxide opening (top) and Solketal modification (bottom).

Click to download full resolution via product page
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e Route A (Direct Hydrolysis): Acid-catalyzed hydrolysis of (R)-glycidyl methyl ether. This
reaction proceeds with retention of configuration at the chiral center because the nucleophile
(water) attacks the less hindered primary carbon or the epoxide oxygen is protonated and
opened without affecting the C2 stereocenter directly in a way that causes inversion.

* Route B (Solketal Route): Methylation of (S)-Solketal (which has the 1,2-diol protected)
followed by deprotection. Note that starting from (S)-Solketal yields the (S)-isomer of the
product. To get the (R)-target, one would typically start from (R)-Solketal or use a precursor
that allows for inversion (e.g., substitution of a sulfonate ester).

Applications in Drug Development
Chiral Linker in APl Synthesis
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(R)-3-methoxypropane-1,2-diol serves as a scaffold for drugs requiring a glycerol backbone
with a defined ether linkage.

o Beta-Blockers: It is a precursor for specific ether-linked beta-adrenergic receptor antagonists
where the (R)-configuration at the linker is critical for receptor binding affinity.

» Ether Lipids: Used in the synthesis of antitumor ether lipids (AELs) and platelet-activating
factor (PAF) analogs. The metabolic stability of the ether bond (vs. ester) increases the in
vivo half-life of these lipid-drug conjugates.

Cryopreservation

Research indicates that 3-methoxypropane-1,2-diol (often cited as 1-O-methylglycerol)
permeates cell membranes effectively.

o Mechanism: It acts by disrupting ice crystal formation and modulating membrane fluidity at
sub-zero temperatures.

o Advantage: Unlike DMSO, it exhibits lower cytotoxicity in certain mononuclear cell lines,
making it a candidate for preserving sensitive biological samples.

Analytical Characterization & Quality Control

Ensuring the enantiomeric purity of (R)-3-methoxypropane-1,2-diol is essential.

Enantiomeric Separation Protocol
e Method: Chiral Gas Chromatography (GC) or HPLC.

e Column: Cyclodextrin-based stationary phases (e.g.,

-DEX 120 or Chiralcel OD-H).

» Derivatization: Often derivatized with trifluoroacetic anhydride (TFAA) to increase volatility
and separation factors for GC analysis.

Spectroscopic Identification

e 'HNMR (400 MHz, CDCls):
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3.88 (m, 1H, CH-OH), 3.65 (dd, 1H, CH2-OH), 3.55 (dd, 1H, CH2-OH), 3.45 (d, 2H, CHa-
OMe), 3.38 (s, 3H, OCHs).

e Mass Spectrometry (GC-MS): Molecular ion usually weak; characteristic fragments at m/z 45
(CH20CHs*) and m/z 61 (CH2(OH)CH(OH)*).

Safety and Handling

e GHS Classification: Irritant (Skin Irrit. 2, Eye Irrit. 2A).

» Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) in tightly sealed
containers.

o Metabolism: Can be metabolized to 3-methoxy-lactate; generally considered lower toxicity
than halogenated propanediols but should be handled with standard PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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